2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile

• IUPAC Name: 2-[[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl]benzonitrile
• InChI: InChI=1S/C16H14BrNO3/c1-20-15-7-11(9-19)6-14(17)16(15)21-10-13-5-3-2-4-12(13)8-18/h2-7,19H,9-10H2,1H3
• InChI Key: NKSFIOZRDDBJNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CO)Br)OCC2=CC=CC=C2C#N
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile, also known as BMHPCB, is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile in lab experiments is that it has been shown to have activity against cancer cells and neuroprotective effects, making it a promising candidate for the development of new drugs. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research related to 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile. One direction is to further investigate the mechanism of action, which could lead to the development of more effective drugs. Another direction is to study the potential use of 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile in the treatment of other diseases, such as Parkinson's disease. Additionally, research could focus on optimizing the synthesis method to make it more efficient and cost-effective.

Synthesis Methods

2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile can be synthesized through a multi-step process that involves the reaction of 2-bromo-4-methoxyphenol with formaldehyde and potassium carbonate to form 2-bromo-4-(hydroxymethyl)-6-methoxyphenol. This intermediate is then reacted with benzyl cyanide in the presence of potassium carbonate and copper iodide to form 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile.

Scientific Research Applications

2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile has been studied for its potential use in the development of drugs for the treatment of various diseases. It has been shown to have activity against cancer cells, specifically in inhibiting the growth of prostate cancer cells. 2-{[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.